Cas no 1784586-80-6 (tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate)

Tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a protected amine (Boc group) and a cyano substituent—make it valuable for further functionalization, enabling the construction of complex nitrogen-containing heterocycles. The steric hindrance from the 3,3-dimethyl group enhances selectivity in reactions, while the Boc group offers stability under various conditions, facilitating controlled deprotection when needed. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its compatibility with a range of synthetic transformations, including nucleophilic substitutions and reductions. Its high purity and well-defined reactivity profile ensure reliable performance in multi-step syntheses.
tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate structure
1784586-80-6 structure
Product Name:tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate
CAS No:1784586-80-6
MF:C13H22N2O2
MW:238.325983524323
CID:5290090
PubChem ID:84700797
Update Time:2026-03-10

tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-cyano-3,3-dimethyl-, 1,1-dimethylethyl ester
    • tert-Butyl4-cyano-3,3-dimethylpiperidine-1-carboxylate
    • 1784586-80-6
    • C91044
    • Inchi: 1S/C13H22N2O2/c1-12(2,3)17-11(16)15-7-6-10(8-14)13(4,5)9-15/h10H,6-7,9H2,1-5H3
    • InChI Key: BLHMMKLYSVDYKH-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C#N)C(C)(C)C1

Computed Properties

  • Exact Mass: 238.168127949g/mol
  • Monoisotopic Mass: 238.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 53.3Ų

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tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate Related Literature

Additional information on tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-Cyano-3,3-dimethylpiperidine-1-carboxylate (CAS: 1784586-80-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate (CAS: 1784586-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an up-to-date overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have highlighted the role of tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate as a crucial building block in the development of novel drug candidates. Its unique structural features, including the cyano and tert-butyl carboxylate groups, make it an attractive scaffold for the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its potential in oncology drug discovery.

In addition to its synthetic applications, the compound has also been investigated for its direct biological activities. Preliminary in vitro studies suggest that derivatives of tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate exhibit promising activity against certain cancer cell lines, possibly through modulation of cellular signaling pathways. These findings underscore the compound's dual role as both a synthetic intermediate and a potential pharmacophore.

From a methodological perspective, recent advances in synthetic chemistry have enabled more efficient and scalable routes to produce tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate. A 2022 patent application disclosed an improved synthetic protocol that enhances yield and purity while reducing environmental impact, reflecting the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the versatility of tert-butyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate positions it as a valuable tool in drug discovery pipelines. Ongoing research is exploring its application in diverse therapeutic areas, including neurodegenerative diseases and infectious diseases. As the understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.

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